3-(4-benzyl-1-piperidinyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-benzylpiperidin-1-yl)-1-(4-chlorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H23ClN2O2/c23-18-6-8-19(9-7-18)25-21(26)15-20(22(25)27)24-12-10-17(11-13-24)14-16-4-2-1-3-5-16/h1-9,17,20H,10-15H2
• InChI Key: GJKTULAZDMNZQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C3CC(=O)N(C3=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H23ClN2O2
• Molecular Weight: 382.9 g/mol

Description

3-(4-benzyl-1-piperidinyl)-1-(4-chlorophenyl)-2,5-pyrrolidinedione is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as BDZ-1 and belongs to the class of pyrrolidinone derivatives. BDZ-1 has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

BDZ-1 exerts its effects through a variety of mechanisms, including the modulation of GABA receptors and the inhibition of dopamine and norepinephrine reuptake. GABA is an inhibitory neurotransmitter that plays a role in the regulation of anxiety and stress responses, while dopamine and norepinephrine are neurotransmitters that play a role in reward processing and mood regulation.
Biochemical and Physiological Effects:
BDZ-1 has been found to have a variety of biochemical and physiological effects, including the ability to modulate GABA receptors, inhibit the reuptake of dopamine and norepinephrine, and increase the release of serotonin. These effects make it a promising candidate for further research in the areas of addiction, depression, and anxiety disorders.

Advantages and Limitations for Lab Experiments

BDZ-1 has several advantages for use in lab experiments, including its ability to modulate GABA receptors and inhibit the reuptake of dopamine and norepinephrine. However, it also has limitations, including the potential for side effects and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on BDZ-1, including further studies on its mechanism of action, potential therapeutic applications in the treatment of addiction, depression, and anxiety disorders, and the development of new derivatives with improved efficacy and reduced side effects. Additionally, research on the potential interactions between BDZ-1 and other drugs or substances could provide valuable insights into its safety and efficacy.

Synthesis Methods

BDZ-1 can be synthesized using a variety of methods, including the reaction of 4-chlorophenylacetic acid with benzylamine to form 4-benzyl-1-piperidinecarboxylic acid, which is then reacted with 2,5-dioxo-pyrrolidine to form BDZ-1. Other methods involve the use of different reagents and starting materials, but the overall process remains similar.

Scientific Research Applications

BDZ-1 has been studied extensively for its potential applications in scientific research. It has been found to have a variety of effects on the central nervous system, including the ability to modulate GABA receptors and inhibit the reuptake of dopamine and norepinephrine. These effects make it a promising candidate for further research in the areas of addiction, depression, and anxiety disorders.